Cas no 1015845-87-0 (3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde)

3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a pyrazole substituent at the 2-position and methyl groups at the 3- and 5-positions. This compound is particularly valuable in organic synthesis as a building block for heterocyclic frameworks, pharmaceuticals, and agrochemical intermediates. The presence of both aldehyde and pyrazole functionalities allows for selective reactivity, enabling applications in cross-coupling reactions, condensation processes, and the formation of Schiff bases. Its structural rigidity and electron-rich nature enhance its utility in designing complex molecular architectures. The compound is typically characterized by high purity and stability, making it suitable for research and industrial-scale applications requiring precise functionalization.
3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde structure
1015845-87-0 structure
Product Name:3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde
CAS No:1015845-87-0
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD08059863
CID:1073041
PubChem ID:28063746
Update Time:2025-05-22

3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde
    • 3,5-dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde(SALTDATA: FREE)
    • 3,5-dimethyl-2-pyrazol-1-ylbenzaldehyde
    • CHEMBRDG-BB 4011981
    • Benzaldehyde, 3,5-dimethyl-2-(1H-pyrazol-1-yl)-
    • CS-0442685
    • 3,5-dimethyl-2-(pyrazol-1-yl)benzaldehyde
    • DTXSID10650853
    • BS-35554
    • 1015845-87-0
    • MFCD08059863
    • AKOS006339510
    • MDL： MFCD08059863
    • Inchi： 1S/C12H12N2O/c1-9-6-10(2)12(11(7-9)8-15)14-5-3-4-13-14/h3-8H,1-2H3
    • InChI Key： ANDWMSARSMGVCR-UHFFFAOYSA-N
    • SMILES： O=CC1=CC(C)=CC(C)=C1N1C=CC=N1

Computed Properties

  • Exact Mass: 200.09500
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.30160

3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde Security Information

  • HazardClass：IRRITANT

3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde Pricemore >>

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abcr
AB215723-1 g
3,5-Dimethyl-2-(1H-pyrazol-1-yl)benzaldehyde; 95%
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abcr
AB215723-5 g
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abcr
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